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Compound of Interest

Compound Name: DSM265

Cat. No.: B607214 Get Quote

Essential Safety and Handling Guide for DSM265
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling DSM265. It is intended to be a primary resource

for laboratory safety and chemical handling, offering procedural guidance to directly address

operational questions.

Compound Information
Identifier Value

CAS Number 1282041-94-4

Molecular Formula C₁₄H₁₂F₇N₅S

Appearance Solid powder

Solubility Soluble in DMSO, not in water.[1]

Personal Protective Equipment (PPE)
When handling DSM265, the following personal protective equipment should be worn to

minimize exposure and ensure personal safety.
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Protection Type Specific Recommendations

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection A laboratory coat.

Respiratory Protection

A properly fitted respirator is recommended

when handling the powder form to avoid

inhalation of dust particles.

Handling and Storage
Handling:

Engineering Controls: Handle DSM265 in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Procedural Controls: Avoid direct contact with skin, eyes, and clothing. Do not breathe dust.

After handling, wash hands thoroughly with soap and water.

Storage:

Short-term (days to weeks): Store in a dry, dark place at 0 - 4°C.[1]

Long-term (months to years): Store at -20°C.[1]

Stock Solutions: Store stock solutions at 0 - 4°C for short-term use or -20°C for long-term

storage.[1]

Experimental Workflow for Handling DSM265
The following diagram outlines the standard procedure for safely handling DSM265 in a

laboratory setting.
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DSM265 Handling Workflow

Preparation

Compound Handling

Cleanup and Disposal

Don Personal Protective Equipment (PPE)
- Lab coat

- Safety goggles
- Nitrile gloves

Prepare Workspace
- Ensure fume hood is operational

- Gather necessary equipment

Weigh DSM265 Powder
- Use a calibrated analytical balance

- Perform within a fume hood

Proceed to handling

Dissolve in DMSO
- Add appropriate volume of DMSO

- Vortex to ensure complete dissolution

Decontaminate Workspace
- Wipe down surfaces with appropriate solvent

After experiment

Dispose of Waste
- Follow institutional and local guidelines

Click to download full resolution via product page

DSM265 Handling Workflow Diagram
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Proper disposal of DSM265 and any contaminated materials is crucial to prevent environmental

contamination and ensure safety.

Waste Segregation:

Solid Waste: Collect unused DSM265 powder and any materials contaminated with the solid

(e.g., weigh boats, contaminated gloves) in a clearly labeled, sealed container for hazardous

chemical waste.

Liquid Waste: Collect DSM265 solutions (e.g., in DMSO) and any contaminated solvents in a

designated, sealed container for hazardous liquid chemical waste.

Disposal Procedure:

Labeling: Ensure all waste containers are clearly and accurately labeled with the contents,

including the full chemical name ("DSM265") and any solvents used.

Storage: Store waste containers in a designated, secure area away from incompatible

materials, pending disposal.

Collection: Arrange for the collection of hazardous waste by your institution's environmental

health and safety (EHS) department or a licensed chemical waste disposal company.

Regulatory Compliance: Adhere to all local, state, and federal regulations for the disposal of

chemical waste. Do not dispose of DSM265 down the drain or in the regular trash.

Signaling Pathway Context
DSM265 is an inhibitor of the Plasmodium falciparum dihydroorotate dehydrogenase (DHODH)

enzyme. This enzyme is critical for the parasite's pyrimidine biosynthesis pathway, which is

essential for DNA and RNA synthesis and, consequently, parasite survival.
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DSM265 Mechanism of Action
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Inhibition of DHODH by DSM265

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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